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Compound of Interest

Compound Name: 3,3-Dimethylpentanal
CAS No.: 118993-47-8
Cat. No.: B2968654

Get Quote

. J

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS.

This document provides critical safety and logistical information for the handling, use, and
disposal of 3,3-Dimethylpentanal. Adherence to these protocols is essential for ensuring
laboratory safety and operational integrity.

Hazard Assessment and Personal Protective
Equipment (PPE)

3,3-Dimethylpentanal is a flammable liquid that can cause significant health hazards. Based
on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, the
primary hazards are:

o H225: Highly flammable liquid and vapor[1]

o H315: Causes skin irritation[1]
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e H318: Causes serious eye damage[1]
e H335: May cause respiratory irritation[1]

Due to these hazards, the following personal protective equipment is mandatory when handling
3,3-Dimethylpentanal.

Protection Type Specific Recommendations Rationale

_ Protects against splashes that
) Chemical splash goggles and )
Eye and Face Protection ) can cause serious eye
a face shield.
damage.

o o Nitrile gloves offer good
Nitrile rubber gloves (minimum )
) resistance to aldehydes. A
) ) thickness of 0.4 mm), a flame- )
Skin Protection flame-retardant lab coat is
retardant lab coat, and closed- ]
necessary due to the high
toe shoes. N i
flammability of the chemical.

A NIOSH-approved respirator

with an organic vapor cartridge  Protects against inhalation of
Respiratory Protection is required if working outside of  vapors that can cause

a certified chemical fume hood  respiratory irritation.

or in poorly ventilated areas.

Safe Handling and Storage Procedures

Engineering Controls: All work with 3,3-Dimethylpentanal should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[2][3] The work area must be
free of ignition sources such as open flames, hot plates, and spark-producing equipment.[3][4]

Handling:
e Ground and bond all containers when transferring the material to prevent static discharge.[5]
e Use only non-sparking tools.[5]

e Avoid contact with skin and eyes.
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» Wash hands thoroughly after handling.
Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area designated for
flammable liquids.[6]

o Keep away from heat, sparks, and open flames.[6]

o Store away from incompatible materials such as oxidizing agents, strong bases, and strong
reducing agents.[5]

Spill and Disposal Plan

Spill Response:

o Evacuate the immediate area and eliminate all ignition sources.
e Ventilate the area.

» Contain the spill using an inert absorbent material such as sand or earth. Do not use
combustible materials like sawdust.[5]

e Collect the absorbed material into a sealed container for disposal.
e Clean the spill area with soap and water.

Disposal: Dispose of 3,3-Dimethylpentanal and any contaminated materials as hazardous
waste in accordance with all local, state, and federal regulations. Do not dispose of down the
drain.

Experimental Workflow for Safe Handling

The following diagram outlines the necessary steps for safely handling 3,3-Dimethylpentanal
in a laboratory setting.
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Preparation

Don PPE
(Goggles, Face Shield, Nitrile Gloves, Flame-Retardant Lab Coat)

Chemical Handling
(Use Non-Sparking Tools, Transfer Carefully)

Waste Disposal
(Collect in Labeled, Sealed Container for Hazardous Waste)

End of Procedure

Click to download full resolution via product page

Safe handling workflow for 3,3-Dimethylpentanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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